N-(2-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "N-(2-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine" often involves complex organic reactions that aim to introduce specific functional groups to the piperidine ring. For example, the structure-activity relationships of substituted N-benzyl piperidines in the GBR series have been explored, highlighting the synthetic routes to obtain compounds with varying affinities and selectivities for neurotransmitter transporters (Boos et al., 2006). Such studies provide a framework for understanding the synthetic strategies that could be applied to "N-(2-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine".
Molecular Structure Analysis
The molecular structure of piperidine derivatives, including "N-(2-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine", is crucial for their biological activity and interaction with biological targets. The molecular structure influences the compound's conformation, stereochemistry, and electronic properties. For instance, the conformational analysis of piperidine derivatives has been explored to understand their binding affinities and selectivities toward different receptors (Zhou et al., 1999).
Chemical Reactions and Properties
Piperidine derivatives undergo a variety of chemical reactions, influenced by their functional groups. For example, the reactions of N-(4-methoxybenzylidene)-N,N-dialkyliminium salts with aliphatic amines have been studied to understand the reactivity of similar compounds (Blokhin et al., 1990). Such reactions are indicative of the chemical properties and reactivity of "N-(2-ethoxybenzyl)-N,1-dimethyl-4-piperidinamine".
properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O/c1-4-19-16-8-6-5-7-14(16)13-18(3)15-9-11-17(2)12-10-15/h5-8,15H,4,9-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVNRRVUWVKJOHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN(C)C2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5270729 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.